Cas no 851116-13-7 (2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid)

• Product Name: 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid
• CAS No: 851116-13-7
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 3108235
• PubChem ID: 4962370
• Update Time: 2025-05-20

2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [3-mercapto-5-(4-methylphenyl)-4H-1,2,4-triazol-4-yl]acetic acid
• 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid

• Inchi： 1S/C11H11N3O2S/c1-7-2-4-8(5-3-7)10-12-13-11(17)14(10)6-9(15)16/h2-5H,6H2,1H3,(H,13,17)(H,15,16)
• InChI Key： MVJCJQYGDLMMDC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(C)=CC=2)N1CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid

Introduction to 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid (CAS No. 851116-13-7)

2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid, identified by its Chemical Abstracts Service (CAS) number 851116-13-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a sulfanyl group and a triazole ring in its molecular framework suggests unique chemical properties that may be leveraged for therapeutic purposes.

The compound's structure consists of a phenyl ring substituted with a methyl group at the 4-position, connected to a triazole ring via an acetic acid side chain. The sulfanyl moiety at the 5-position of the triazole ring introduces polarity and reactivity, making it a valuable scaffold for further chemical modifications. Such structural features are often explored in the development of novel bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of atoms in 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid may contribute to its interaction with biological targets, such as enzymes or receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the sulfanyl group and the triazole core provides multiple sites for functionalization, allowing chemists to optimize its pharmacological properties. For instance, modifications at the acetic acid side chain could enhance solubility or improve binding affinity to biological targets. Similarly, alterations to the phenyl ring might fine-tune selectivity and reduce off-target effects.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, triazoles have been particularly well-studied due to their stability and versatility. The sulfanyl-substituted triazole derivatives are of particular interest because they often exhibit enhanced bioactivity compared to their unsubstituted counterparts. This has led to increased efforts in synthesizing and characterizing new analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has long recognized the value of natural product-inspired scaffolds in drug discovery. Many successful drugs on the market today are based on structures derived from plants or microorganisms. The molecular framework of 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid bears some resemblance to certain bioactive natural products, suggesting that it may possess similar therapeutic potential. Further investigation into its biological activity could uncover new treatment strategies for various diseases.

Another area of interest is the use of computational methods to predict and optimize the properties of drug-like molecules. Advanced computational techniques, such as molecular docking and virtual screening, can accelerate the identification of promising candidates for experimental validation. In this context, 2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid represents an attractive candidate for further computational studies aimed at elucidating its binding interactions with biological targets.

The synthesis of this compound presents an interesting challenge for organic chemists. The introduction of multiple functional groups while maintaining regioselectivity requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic systems like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have greatly facilitated the assembly of intricate molecular architectures.

In conclusion,2-3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylacetic Acid (CAS No. 851116-13-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. As research in medicinal chemistry continues to evolve,this compound is likely to play an important role in discovering new treatments for human diseases.